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Compound of Interest

Compound Name: Aminopromazine

Cat. No.: B1665993 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides essential, immediate safety and

logistical information for handling Aminopromazine, including operational and disposal plans.

The following procedural guidance is designed to directly answer specific operational questions

and build trust by providing value beyond the product itself.

Personal Protective Equipment (PPE)
When handling Aminopromazine, a comprehensive approach to personal protection is crucial

to minimize exposure.[1][2] Skin contact and inhalation are primary routes of potential

exposure.[3] The following table summarizes the required PPE.
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PPE Category Item Specifications and Use

Hand Protection Double Gloves

Wear two pairs of powder-free,

chemical-resistant gloves.[4]

The inner glove should be

tucked under the gown cuff,

and the outer glove should

extend over the cuff.[4]

Change gloves regularly or

immediately if contaminated,

torn, or punctured.[4]

Body Protection Disposable Gown

A disposable gown made of a

low-permeability, lint-free fabric

with a solid front, long sleeves,

and tight-fitting cuffs is

required.[4]

Eye and Face Protection
Safety Goggles and Face

Shield

Use safety goggles and a face

shield when there is a risk of

splashes or aerosols,

especially when working

outside of a biological safety

cabinet (BSC).[1][3]

Respiratory Protection N-95 or N-100 Respirator

For handling powders or

creating aerosols, an N-95 or

N-100 respirator is necessary.

Surgical masks offer little to no

protection from chemical

exposure.[3]

Head and Shoe Covering Cap and Shoe Covers

Recommended to prevent

contamination of hair and

personal footwear.[1]
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Proper handling and storage procedures are critical to maintaining the integrity of

Aminopromazine and ensuring a safe laboratory environment.

Handling:

Ventilation: Always handle Aminopromazine in a well-ventilated area, preferably within a

certified chemical fume hood or biological safety cabinet (BSC).

Avoid Dust and Aerosols: Do not perform operations that could generate dust or aerosols in

an open environment.

Personal Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves

were worn.[4] Do not eat, drink, or smoke in areas where Aminopromazine is handled or

stored.[4]

Storage:

Container: Store in the original, tightly closed container.[5]

Temperature: Store at a controlled room temperature, typically between 20°C to 25°C (68°F

to 77°F), with excursions permitted to 15°C to 30°C (59°F to 86°F), unless otherwise

specified by the manufacturer.[6] Some formulations may require refrigeration between 2°C

and 8°C.[7] Always check the product label for specific storage temperatures.[7]

Light: Protect from light, as some phenothiazines are light-sensitive.[7][8]

Security: Store in a locked, secure area to prevent unauthorized access.[7][9]

Segregation: Store away from incompatible materials, such as strong oxidizing agents.[5]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is necessary to mitigate harm.
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Emergency Situation Procedural Steps

Skin Contact

1. Immediately remove contaminated clothing.

2. Wash the affected area thoroughly with soap

and water. 3. Seek medical attention if irritation

develops or persists.[9]

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, holding the eyelids open.

[5] 2. Remove contact lenses, if present and

easy to do so. 3. Seek immediate medical

attention.[5]

Inhalation

1. Move the affected person to fresh air.[9] 2. If

breathing is difficult, provide oxygen. 3. Seek

medical attention if symptoms develop or

persist.[9]

Ingestion

1. Rinse mouth thoroughly with water.[9] 2. Do

NOT induce vomiting. 3. Seek immediate

medical attention.[9]

Spill

1. Evacuate unnecessary personnel from the

area. 2. Wear appropriate PPE, including

respiratory protection. 3. Avoid generating dust.

[9] 4. Carefully sweep or vacuum the spilled

material into a suitable, labeled container for

disposal.[9] 5. Clean the spill area thoroughly to

remove any residual contamination.[9]

Disposal Plan
Proper disposal of Aminopromazine and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: All waste containing Aminopromazine should be considered

hazardous waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.uspmsds.com/msds/controller?cmd=getmsdsfile&catalognumber=1569000
http://www.vedco.com/images/SDS/VINV-ACEP-50ML.pdf
http://www.vedco.com/images/SDS/VINV-ACEP-50ML.pdf
https://www.uspmsds.com/msds/controller?cmd=getmsdsfile&catalognumber=1569000
https://www.uspmsds.com/msds/controller?cmd=getmsdsfile&catalognumber=1569000
https://www.uspmsds.com/msds/controller?cmd=getmsdsfile&catalognumber=1569000
https://www.uspmsds.com/msds/controller?cmd=getmsdsfile&catalognumber=1569000
https://www.uspmsds.com/msds/controller?cmd=getmsdsfile&catalognumber=1569000
https://www.uspmsds.com/msds/controller?cmd=getmsdsfile&catalognumber=1569000
https://www.uspmsds.com/msds/controller?cmd=getmsdsfile&catalognumber=1569000
https://www.benchchem.com/product/b1665993?utm_src=pdf-body
https://www.benchchem.com/product/b1665993?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Method:

Unused Product: Dispose of unused or expired Aminopromazine as hazardous chemical

waste. This typically involves incineration by an approved environmental management

vendor.[10]

Contaminated Materials: All disposable PPE (gloves, gowns, etc.) and materials used to

clean up spills should be placed in a sealed bag or container and disposed of as

hazardous waste.

Regulatory Compliance: All disposal must be conducted in accordance with local, regional,

and national regulations for hazardous waste.[9][10] Do not dispose of Aminopromazine in

the regular trash or down the drain.[11]

Operational Workflow for Handling Aminopromazine
The following diagram illustrates the standard operational workflow for handling

Aminopromazine, from preparation to disposal, including key safety checkpoints.
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Caption: Workflow for safe handling of Aminopromazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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